Cas no 21913-95-1 (N,N''-[(1E,2E)-1,2-bis(2-chlorophenyl)ethane-1,2-diylidene]dianiline)

• Product Name: N,N''-[(1E,2E)-1,2-bis(2-chlorophenyl)ethane-1,2-diylidene]dianiline
• CAS No: 21913-95-1
• MF: C₂₆H₁₈Cl₂N₂
• MW: 429.340524196625
• CID: 912113
• PubChem ID: 423635
• Update Time: 2025-04-19

N,N''-[(1E,2E)-1,2-bis(2-chlorophenyl)ethane-1,2-diylidene]dianiline Chemical and Physical Properties

Names and Identifiers

• N,N''-[(1E,2E)-1,2-bis(2-chlorophenyl)ethane-1,2-diylidene]dianiline
• 1,2-bis(2-chlorophenyl)-N,N'-diphenylethane-1,2-diimine
• 1,2-bis(2-chlorophenyl)-1,2-bis(phenylimino)ethane
• 2.2'-Dichlorbenzildianil
• AC1L9NVM
• AG-E-59951
• CTK4E7958
• N-(1,2-Bis(2-chlorophenyl)-2-(phenylimino)ethylidene)aniline
• NSC155588
• NSC-155588
• NSC 155588
• 1,2-bis(2-chlorophenyl)-N,N'-diphenyl-ethane-1,2-diimine
• 21913-95-1

• Inchi： 1S/C26H18Cl2N2/c27-23-17-9-7-15-21(23)25(29-19-11-3-1-4-12-19)26(22-16-8-10-18-24(22)28)30-20-13-5-2-6-14-20/h1-18H/b29-25+,30-26+
• InChI Key： FUDRBLXBROYOOS-XDHTVYJESA-N
• SMILES： ClC1C=CC=CC=1/C(/C(/C1C=CC=CC=1Cl)=N/C1C=CC=CC=1)=N\C1C=CC=CC=1

Computed Properties

• Exact Mass: 428.08494
• Monoisotopic Mass: 428.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72
• LogP: 7.93520